Cas no 3281-99-0 (Phenol, 2-cyclohexyl-,1-(N-methylcarbamate))

Phenol, 2-cyclohexyl-,1-(N-methylcarbamate) structure
3281-99-0 structure
Product name:Phenol, 2-cyclohexyl-,1-(N-methylcarbamate)
CAS No:3281-99-0
MF:C14H19NO2
MW:233.30616402626
CID:319989
PubChem ID:228211

Phenol, 2-cyclohexyl-,1-(N-methylcarbamate) Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-cyclohexyl-,1-(N-methylcarbamate)
    • (2-cyclohexylphenyl) N-methylcarbamate
    • 2-cyclohexylphenyl methylcarbamate
    • AC1L5G20
    • AC1Q61R4
    • AR-1E0986
    • HMS3078C19
    • methyl-carbamic acid-(2-cyclohexyl-phenyl ester)
    • Methyl-carbamidsaeure-(2-cyclohexyl-phenylester)
    • NSC20892
    • NSC29236
    • NSC-29236
    • SMR001548222
    • 2-cyclohexyl-phenyl N-methylcarbamate
    • SCHEMBL11804134
    • MLS002638756
    • NSC-20892
    • CHEMBL2131763
    • DTXSID00281231
    • 3281-99-0
    • Inchi: InChI=1S/C14H19NO2/c1-15-14(16)17-13-10-6-5-9-12(13)11-7-3-2-4-8-11/h5-6,9-11H,2-4,7-8H2,1H3,(H,15,16)
    • InChI Key: XQOBJYVRDRARHV-UHFFFAOYSA-N
    • SMILES: CNC(OC1=CC=CC=C1C1CCCCC1)=O

Computed Properties

  • Exact Mass: 233.14167
  • Monoisotopic Mass: 233.141578849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33

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